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Compound Name: 6-Aldehydoisoophiopogonone A

Cat. No.: B15586361

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aldehydoisoophiopogonone A is a naturally occurring homoisoflavonoid, a class of organic
compounds characterized by a 16-carbon skeleton. It is primarily isolated from the roots of
Ophiopogon japonicus (L.f) Ker-Gawl, a plant used extensively in traditional Chinese medicine
for treating a variety of ailments including inflammation and cardiovascular diseases. Recent
scientific interest in homoisoflavonoids from Ophiopogon japonicus has revealed their potential
as sources of bioactive molecules with significant therapeutic promise. This technical guide
provides a comprehensive literature review of 6-Aldehydoisoophiopogonone A, summarizing
its chemical properties, exploring its potential biological activities based on related compounds,
and detailing relevant experimental protocols for its study.

Chemical Properties

6-Aldehydoisoophiopogonone A is distinguished by its unique chemical structure. A
summary of its key chemical identifiers is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15586361?utm_src=pdf-interest
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Name 6-Aldehydoisoophiopogonone A

CAS Number 112500-90-0

Molecular Formula C19H1407

Molecular Weight 354.31 g/mol

Class Homoisoflavonoid

Source Ophiopogon japonicus, Glycyrrhiza glabra

Biological Activities

While direct and extensive research on the biological activities of 6-
Aldehydoisoophiopogonone A is limited in the currently available scientific literature, the
broader class of homoisoflavonoids from Ophiopogon japonicus has demonstrated significant
pharmacological potential. This section summarizes the known and potential biological
activities, drawing inferences from closely related compounds where specific data for 6-
Aldehydoisoophiopogonone A is not yet available.

Anti-inflammatory Activity

Homoisoflavonoids isolated from Ophiopogon japonicus have been shown to possess potent
anti-inflammatory properties. Studies on various compounds from this plant have demonstrated
the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine
microglial cells (BV-2). For instance, several homoisoflavonoids exhibited significant inhibitory
effects on NO production with I1Cso values ranging from 5.1 to 20.1 yM[1]. Although the specific
activity of 6-Aldehydoisoophiopogonone A has not been reported, it is plausible that it
shares this anti-inflammatory potential. The mechanism is likely mediated through the
downregulation of pro-inflammatory signaling pathways.

Anticancer Activity

The anticancer potential of homoisoflavonoids from Ophiopogon japonicus is an emerging area
of research. A methanol extract of O. japonicus tubers, rich in homoisoflavonoids, displayed
strong cytotoxicity against human lung cancer cell lines[2]. One specific homoisoflavanone,
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Homoisopogon A, demonstrated potent cytotoxic effects against human lung adenocarcinoma
(LU-1), human epidermoid carcinoma (KB), and human melanoma (SK-Mel-2) cancer cells,
with 1Cso values ranging from 0.51 to 0.66 uM[2]. Furthermore, a study on various extracts and
compounds from Ophiopogon japonicus highlighted the significant anticancer potential of
homoisoflavonoids against A2780 human ovarian cancer cells[3][4]. While direct cytotoxic data
for 6-Aldehydoisoophiopogonone A is not available, these findings suggest that it warrants
investigation as a potential anticancer agent. The underlying mechanisms may involve the
induction of apoptosis and cell cycle arrest.

Antibacterial Activity

A study has identified 6-Aldehydoisoophiopogonone A in the hexane extract of Glycyrrhiza
glabra and reported its antibacterial activity against multidrug-resistant Staphylococcus aureus,
showing a zone of inhibition of 10 = 0.2 mm.

Putative Signaling Pathways

Based on the activities of related homoisoflavonoids, 6-Aldehydoisoophiopogonone A may
exert its biological effects through the modulation of key cellular signaling pathways.
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Caption: Putative anti-inflammatory signaling pathway of 6-Aldehydoisoophiopogonone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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